Cas no 2549-58-8 (2-Oxepanone, 6-methyl-)

• Product Name: 2-Oxepanone, 6-methyl-
• CAS No: 2549-58-8
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 251753
• PubChem ID: 14866718
• Update Time: 2025-04-19

2-Oxepanone, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone, 6-methyl-
• 6-methyloxepan-2-one
• 5-Methyl-6-hexanolactone
• 6-Methyl-2-oxepanone
• d-Methyl-e-caprolactone
• Hexanoicacid, 6-hydroxy-5-methyl-, e-lactone (6CI,7CI,8CI)
• DTXSID40564813
• SCHEMBL1929278
• GZGQVPASOBQUKB-UHFFFAOYSA-N
• 2549-58-8
• 5-methyl epsilon-caprolactone
• NS00127985
• delta-Methyl-epsilon-caprolacton

• Inchi： 1S/C7H12O2/c1-6-3-2-4-7(8)9-5-6/h6H,2-5H2,1H3
• InChI Key： GZGQVPASOBQUKB-UHFFFAOYSA-N
• SMILES： O1C(CCCC(C)C1)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones